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Compound of Interest

Compound Name: Cyhalothrin-d5

Cat. No.: B15553234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Cyhalothrin-d5, a

deuterated analog of the pyrethroid insecticide Cyhalothrin. Understanding the solubility of this

stable isotope-labeled compound is critical for its use as an internal standard in analytical

methodologies, particularly in isotope dilution mass spectrometry (IDMS) for residue analysis in

environmental and food safety applications. While specific quantitative solubility data for

Cyhalothrin-d5 is not readily available in the public domain, the physicochemical properties of

deuterated compounds are nearly identical to their non-deuterated counterparts. Therefore, the

solubility data for Cyhalothrin can be used as a reliable surrogate.

Chemical Properties of Cyhalothrin-d5
Cyhalothrin-d5 is an isotope-labeled version of Cyhalothrin where five hydrogen atoms on the

phenoxy ring have been replaced by deuterium. This labeling provides a distinct mass

signature for use in mass spectrometry-based analytical techniques, allowing for precise

quantification by correcting for matrix effects and analyte loss during sample preparation.

Synonyms: λ-Cyhalothrin-(phenoxy-d5), gamma-Cyhalothrin-d5 Molecular Formula:

C₂₃H₁₄D₅ClF₃NO₃ Molecular Weight: Approximately 454.88 g/mol

Solubility Data
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Based on the solubility of the non-deuterated Cyhalothrin, Cyhalothrin-d5 is expected to

exhibit high solubility in a range of common organic solvents. The available data for Cyhalothrin

is summarized in the table below. It is important to note that these values are for the non-

deuterated form and should be considered as a strong approximation for Cyhalothrin-d5.

Cyhalothrin is practically insoluble in water.[1][2]

Organic Solvent
Reported Solubility of Cyhalothrin (at 20
°C)

Acetone >500 g/L[1], 500,000 mg/L[3]

Dichloromethane >500 g/L[1]

Methanol >500 g/L[1], 500,000 mg/L[3]

Diethyl Ether >500 g/L[1]

Ethyl Acetate >500 g/L[1]

Hexane >500 g/L[1], Very soluble

Toluene >500 g/L[1], 500,000 mg/L[3]

Note: The near-identical physical properties between isotopologues suggest that the solubility

of Cyhalothrin-d5 will be very similar to that of Cyhalothrin.

Experimental Protocols
Detailed experimental protocols for determining the solubility of Cyhalothrin-d5 are not

explicitly available. However, a general methodology for determining the solubility of a

compound in an organic solvent can be outlined. The most common method is the saturation

shake-flask method.

A generalized workflow for determining solubility is presented below.
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A generalized workflow for determining the solubility of a compound in an organic solvent.

Applications of Cyhalothrin-d5 in Research
The primary application of Cyhalothrin-d5 is as an internal standard for the quantitative

analysis of Cyhalothrin residues in various matrices.[4] Its use in isotope dilution mass

spectrometry helps to overcome matrix effects that can lead to biased results in complex

samples such as soil, water, and agricultural products. Analytical standards of Cyhalothrin-d5
are commercially available, typically as solutions in solvents like ethyl acetate at concentrations

such as 100 µg/mL.[5]

Conclusion
While direct experimental data on the solubility of Cyhalothrin-d5 is scarce, the established

data for its non-deuterated analog, Cyhalothrin, provides a robust and reliable estimate.

Cyhalothrin-d5 is expected to be highly soluble in a variety of organic solvents, a critical

property that facilitates its use as an effective internal standard in analytical chemistry.

Researchers and scientists can confidently use the solubility data of Cyhalothrin as a strong

proxy for developing analytical methods and designing experiments involving Cyhalothrin-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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